Cas no 120373-24-2 (Unoprostone Isopropyl Ester)

• Product Name: Unoprostone Isopropyl Ester
• CAS No: 120373-24-2
• MF: C₂₅H₄₄O₅
• MW: 424.613868713379
• CID: 63492
• PubChem ID: 5282175
• Update Time: 2025-06-30

Unoprostone Isopropyl Ester Chemical and Physical Properties

Names and Identifiers

• Isopropyl unoprostone
• 13,14-Dihydro-15-keto-20-ethyl-PGF
• (5Z)-7-((1R,2R,3R,5S)-3,5-Dihydroxy-2-(3-oxodecyl)cyclopentyl)-5-heptenoic acid 1-methylethyl ester
• Unoprostone Isopropyl Ester
• Unoprostone Isopropy
• UF-021
• Rescul
• RESCULA
• Unii-5m161S5o5p
• ISOPROPY UNOPROSTONE
• 13,14-Dihydro-15-keto-20-ethyl-pgf2
• 13,14-Dihydro-15-keto-20-ethyl-PGF2 α isopropyl ester
• UNOPROSTONE ISOPROPYL [MART.]
• Tox21_113629
• isopropyl 20-ethyl-9alpha,11alpha-dihydroxy-15-keto-cis-delta-5-prostanoate
• Ocuseva
• UNOPROSTONE ISOPROPYL ESTER [MI]
• UNOPROSTONE ISOPROPYL [ORANGE BOOK]
• CS-0031289
• propan-2-yl (5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]hept-5-enoate
• ISOPROPYL Z-7-((1R,2R,3R,5S)-3,5-DIHYDROXY-2-(3-OXODECYL)CYCLOPENTYL)HEPT-5-ENOATE, D-
• A804495
• SR-01000946493
• isopropyl(Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-{3-oxo-1-decyl}cyclopentyl]-hept-5-enoate
• Isopropyl (+)-(Z)-7-((1 R, 2 R, 3 R, 5 S)-3,5-dihydroxy-2-(3-oxodecyl) Cyclopentyl)-5-heptenoate
• EX-A4108
• ISOPROPYL UNOPROSTONE [JAN]
• XXUPXHKCPIKWLR-JHUOEJJVSA-N
• UNOPROSTONE ISOPROPYL (MART.)
• DTXCID6028997
• (E)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]-5-heptenoic acid propan-2-yl ester
• GTPL8282
• 120373-24-2
• propan-2-yl (5Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl)hept-5-enoate
• CHEBI:31731
• AKOS015965062
• CHEMBL1200661
• HY-109545
• isopropyl (5Z,9alpha,11alpha)-9,11-dihydroxy-15-oxo-20a,20b-dihomoprost-5-en-1-oate
• UF021
• isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl)hept-5-enoate
• DTXSID5049071
• SCHEMBL192726
• UNOPROSTONE ISOPROPYL [WHO-DD]
• unoprostone isopropyl
• propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl]hept-5-enoate
• Q27089094
• Rescula (proposed trade name)
• ISOPROPYL Z-7-((1R,2R,3R,5S)-3,5-DIHYDROXY-2-(3-OXODECYL)CYCLOPENTYL)HEPT-5-ENOATE, (+)-
• Isopropyl unoprostone (JAN)
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxodecyl)cyclopentyl)-, 1-methylethyl ester, (5Z)-
• D01452
• NCGC00183877-01
• HMS3648F04
• SR-01000946493-1
• CAS-120373-24-2
• UF 021
• UNOPROSTONE ISOPROPYL [VANDF]
• 5M161S5O5P
• G91349
• SBI-0654092.0001

• MDL： MFCD00886951
• Inchi： 1S/C25H44O5/c1-4-5-6-7-10-13-20(26)16-17-22-21(23(27)18-24(22)28)14-11-8-9-12-15-25(29)30-19(2)3/h8,11,19,21-24,27-28H,4-7,9-10,12-18H2,1-3H3/b11-8-/t21-,22-,23+,24-/m1/s1
• InChI Key： XXUPXHKCPIKWLR-JHUOEJJVSA-N
• SMILES： O[C@@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)OC(C)C)[C@H]1CCC(CCCCCCC)=O)O

Computed Properties

• Exact Mass: 424.31900
• Monoisotopic Mass: 424.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.019
• Melting Point: N/A
• Boiling Point: 546.3 °C at 760 mmHg
• Flash Point: 172.2 °C
• Refractive Index: 1.491
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 83.83000
• LogP: 5.12230

Unoprostone Isopropyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Unoprostone Isopropyl Ester

Unoprostone Isopropyl Ester (CAS No: 120373-24-2) - A Comprehensive Overview

Unoprostone Isopropyl Ester, with the chemical formula CAS No: 120373-24-2, is a synthetic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of prostaglandin analogs, which are widely recognized for their diverse biological activities. Unoprostone Isopropyl Ester has been extensively studied for its potential therapeutic applications, particularly in the management of ocular conditions and pulmonary diseases.

The primary mechanism of action of Unoprostone Isopropyl Ester involves the activation of specific prostaglandin receptors, primarily the EP2 and EP3 receptors, which are abundant in various tissues including the eye and lungs. By binding to these receptors, Unoprostone Isopropyl Ester exerts its pharmacological effects, which include the relaxation of smooth muscles and the induction of uterine contractions. These properties make it a promising candidate for treating conditions such as glaucoma, macular edema, and chronic obstructive pulmonary disease (COPD).

Recent advancements in pharmacological research have highlighted the unique profile of Unoprostone Isopropyl Ester. Studies have demonstrated its efficacy in reducing intraocular pressure (IOP) by promoting uveoscleral outflow, a mechanism distinct from other prostaglandin analogs that primarily act on the trabecular meshwork. This novel mechanism has opened up new avenues for the treatment of refractory glaucoma cases where traditional therapies have failed.

In addition to its ocular applications, Unoprostone Isopropyl Ester has shown promise in pulmonary medicine. Research indicates that this compound can help alleviate symptoms associated with COPD by relaxing bronchial smooth muscles and reducing airway inflammation. Clinical trials have reported significant improvements in lung function and quality of life among patients treated with Unoprostone Isopropyl Ester compared to placebo.

The synthesis and characterization of Unoprostone Isopropyl Ester have been refined through cutting-edge chemical methodologies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and confirming its purity. These techniques ensure that the compound meets stringent pharmaceutical standards before it is used in clinical settings.

The pharmacokinetic profile of Unoprostone Isopropyl Ester has also been thoroughly investigated. Studies have revealed that this compound exhibits rapid absorption following topical administration in ophthalmic formulations, leading to a prompt onset of therapeutic effects. The half-life of Unoprostone Isopropyl Ester is relatively short, which necessitates frequent dosing to maintain therapeutic levels. However, this characteristic can be advantageous in terms of patient compliance, as it allows for flexible dosing regimens tailored to individual needs.

Emerging research has begun to explore the potential synergistic effects of combining Unoprostone Isopropyl Ester with other therapeutic agents. For instance, studies suggest that co-administration with beta-blockers may enhance IOP reduction in glaucoma patients without significantly increasing the risk of systemic side effects. Similarly, combination therapies involving Unoprostone Isopropyl Ester and anti-inflammatory drugs are being investigated for their potential benefits in managing inflammatory eye conditions such as uveitis.

The safety profile of Unoprostone Isopropyl Ester has been carefully evaluated through extensive preclinical and clinical studies. While some transient side effects such as redness and irritation have been reported following ocular administration, these are generally mild and resolve spontaneously. Long-term use does not appear to increase the risk of serious adverse events, making Unoprostone Isopropyl Ester a well-tolerated therapeutic option for many patients.

The future prospects for Unoprostone Isopropyl Ester are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential role in treating other ocular conditions such as age-related macular degeneration (AMD) and diabetic retinopathy. Additionally, research into novel delivery systems such as sustained-release formulations could further enhance the efficacy and convenience of Unoprostone Isopropyl Ester-based therapies.

In conclusion, Unoprostone Isopropyl Ester (CAS No: 120373-24-2) represents a significant advancement in the management of various medical conditions. Its unique pharmacological properties, coupled with a favorable safety profile, position it as a valuable therapeutic agent for both ophthalmic and pulmonary disorders. As research continues to uncover new insights into its mechanisms of action and potential applications, Unoprostone Isopropyl Ester is poised to play an increasingly important role in modern medicine.